Cas no 78715-59-0 (Tetraisopropyl Difluoromethylenebisphosphonate)

Tetraisopropyl Difluoromethylenebisphosphonate Properties

Names and Identifiers

• Tetraisopropyl Difluoromethylenebisphosphonate
• 2-[[di(propan-2-yloxy)phosphoryl-difluoromethyl]-propan-2-yloxyphosphoryl]oxypropane
• Tetraisopropyl Diflu
• tetraisopropyl difluoromethanediphosphonate
• Tetraisopropyl difluoromethylenediphosphonate
• tetraisopropyldifluoromethylenephosphonate
• starbld0007824
• [(Diisopropoxy-phosphoryl)-difluoro-methyl]-phosphonic acid diisopropyl ester
• AKOS030255261
• Tetraisopropyl (difluoromethylene)bis(phosphonate)
• SCHEMBL3437037
• 78715-59-0
• FT-0675076
• DTXSID40471119
• DB-299285
• +Expand

• InChIKey： QIZWQCNFQZUTJD-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H28F2O6P2/c1-9(2)18-22(16,19-10(3)4)13(14,15)23(17,20-11(5)6)21-12(7)8/h9-12H,1-8H3
• SMILES： CC(C)OP(=O)(C(F)(F)P(=O)(OC(C)C)OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 380.13300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 10
• Monoisotopic Mass: 380.13291893g/mol
• Heavy Atom Count: 23
• Complexity: 397
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• LogP: 5.62290
• PSA: 90.68000